Cas no 77646-84-5 (4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-(ethylthio)-6-[(1R)-1-hydroxyethyl]-7-oxo-, monosodium salt, (5R,6S)-(9CI))

• Product Name: 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-(ethylthio)-6-[(1R)-1-hydroxyethyl]-7-oxo-, monosodium salt, (5R,6S)-(9CI)
• CAS No: 77646-84-5
• MF: C₁₀H₁₂NNaO₄S₂
• MW: 297.326351165771
• CID: 573924
• PubChem ID: 23683713
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-(ethylthio)-6-[(1R)-1-hydroxyethyl]-7-oxo-, monosodium salt, (5R,6S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-(ethylthio)-6-[(1R)-1-hydroxyethyl]-7-oxo-, monosodium salt, (5R,6S)-(9CI)
• Sodium (5R-(5alpha,6alpha(R*)))-3-(ethylthio)-6-(1-hydroxyethyl)-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylate
• sodium [5R-[5alpha,6alpha(R*)]]-3-(ethylthio)-6-(1-hydroxyethyl)-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• sodium,(5R)-3-ethylsulfanyl-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• TK9X77FBI5
• CHEMBL317833
• 4-THIA-1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID, 3-(ETHYLTHIO)-6-((1R)-1-HYDROXYETHYL)-7-OXO-, MONOSODIUM SALT, (5R,6S)-
• EINECS 278-740-0
• UNII-TK9X77FBI5
• 77646-84-5
• SCH- 29482 Sodium

• Inchi： 1S/C10H13NO4S2.Na/c1-3-16-10-6(9(14)15)11-7(13)5(4(2)12)8(11)17-10;/h4-5,8,12H,3H2,1-2H3,(H,14,15);/q;+1/p-1/t4-,5+,8-;/m1./s1
• InChI Key： UDMXULBKWGQUSA-LAHZDFTNSA-M
• SMILES： S1C(=C(C(=O)[O-])N2C([C@H]([C@@H](C)O)[C@@H]12)=O)SCC.[Na+]

Computed Properties

• Exact Mass: 297.01054449g/mol
• Monoisotopic Mass: 297.01054449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų